Cas no 1682655-08-8 (tert-butyl 7-chloro-3-iodo-1H-pyrrolo3,2-bpyridine-1-carboxylate)

• Product Name: tert-butyl 7-chloro-3-iodo-1H-pyrrolo3,2-bpyridine-1-carboxylate
• CAS No: 1682655-08-8
• MF: C₁₂H₁₂ClIN₂O₂
• MW: 378.593354225159
• CID: 5564669
• PubChem ID: 117983814
• Update Time: 2025-07-18

tert-butyl 7-chloro-3-iodo-1H-pyrrolo3,2-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1589228
• SCHEMBL16606149
• 1682655-08-8
• tert-Butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• tert-butyl 7-chloro-3-iodo-1H-pyrrolo3,2-bpyridine-1-carboxylate

• Inchi： 1S/C12H12ClIN2O2/c1-12(2,3)18-11(17)16-6-8(14)9-10(16)7(13)4-5-15-9/h4-6H,1-3H3
• InChI Key： LUFWSMVFUYEQLB-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C(=CC=NC=21)Cl

Computed Properties

• Exact Mass: 377.96320g/mol
• Monoisotopic Mass: 377.96320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 7-chloro-3-iodo-1H-pyrrolo3,2-bpyridine-1-carboxylate

Introduction to tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 1682655-08-8)

tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 1682655-08-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and therapeutic applications. The unique combination of a tert-butyl ester, a chloro substituent, and an iodo group on the pyrrolopyridine scaffold makes this compound particularly interesting for various chemical and biological studies.

The chemical structure of tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate is characterized by a pyrrolopyridine core with specific functional groups that can be manipulated for different purposes. The tert-butyl ester group provides stability and solubility properties, while the chloro and iodo substituents offer opportunities for further derivatization and functionalization. These features make the compound an attractive starting point for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Pyrrolopyridines have emerged as a promising class of compounds due to their ability to modulate key biological targets such as enzymes, receptors, and ion channels. The presence of the tert-butyl ester group in tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate enhances its stability and bioavailability, making it a valuable intermediate in drug discovery processes.

One of the key areas where tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate has shown promise is in the development of inhibitors for kinases and other protein targets involved in cancer signaling pathways. Kinases play crucial roles in cell proliferation, survival, and metastasis, making them attractive targets for anticancer therapy. The iodo substituent on the pyrrolopyridine scaffold can enhance the binding affinity and selectivity of the compound towards specific kinases, thereby improving its therapeutic potential.

Beyond cancer research, tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate has also been explored for its potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the accumulation of toxic protein aggregates and neuronal dysfunction. Pyrrolopyridines have been shown to exhibit neuroprotective effects by modulating oxidative stress, inflammation, and protein misfolding. The chloro substituent on the pyrrolopyridine scaffold may contribute to these neuroprotective properties by enhancing the compound's ability to cross the blood-brain barrier.

Infectious diseases represent another area where tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate has shown potential. The compound's ability to interact with specific protein targets involved in microbial infection pathways makes it a candidate for developing new antimicrobial agents. For example, recent studies have demonstrated that pyrrolopyridines can inhibit viral replication by targeting viral enzymes such as proteases and polymerases. The iodo substituent on the pyrrolopyridine scaffold may enhance these antiviral activities by improving the compound's binding affinity to these targets.

The synthesis of tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate involves several well-established chemical reactions that can be optimized for large-scale production. The tert-butyl ester group can be introduced through esterification reactions using tert-butanol as a nucleophile. The chloro and iodo substituents can be added through halogenation reactions using appropriate reagents such as N-chlorosuccinimide (NCS) and N-iodosuccinimide (NIS). These synthetic steps are highly reproducible and can be adapted to produce derivatives with different functional groups for further biological evaluation.

To fully realize the potential of tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate, ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the binding modes of the compound to its target proteins. These studies provide valuable insights into the structure-function relationships that govern the biological activities of pyrrolopyridines.

In conclusion, tert-butyl 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine-1-carboxylate (CAS No. 1682655-08-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure offers opportunities for developing novel drugs targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases. Ongoing research efforts are aimed at optimizing its pharmacological properties through advanced synthetic methods and computational techniques. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in drug discovery and development.